Cas no 1807146-48-0 (2-Chloromethyl-3-cyano-5-hydroxybenzoic acid)

• Product Name: 2-Chloromethyl-3-cyano-5-hydroxybenzoic acid
• CAS No: 1807146-48-0
• MF: C₉H₆ClNO₃
• MW: 211.601841449738
• CID: 4981254
• Update Time: 2025-07-23

2-Chloromethyl-3-cyano-5-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloromethyl-3-cyano-5-hydroxybenzoic acid

• Inchi： 1S/C9H6ClNO3/c10-3-8-5(4-11)1-6(12)2-7(8)9(13)14/h1-2,12H,3H2,(H,13,14)
• InChI Key： LHDSVAREFPOQMP-UHFFFAOYSA-N
• SMILES： ClCC1C(C#N)=CC(=CC=1C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• XLogP3: 1.2
• Topological Polar Surface Area: 81.3

Additional information on 2-Chloromethyl-3-cyano-5-hydroxybenzoic acid

Recent Advances in the Application of 2-Chloromethyl-3-cyano-5-hydroxybenzoic Acid (CAS: 1807146-48-0) in Chemical Biology and Pharmaceutical Research

The compound 2-Chloromethyl-3-cyano-5-hydroxybenzoic acid (CAS: 1807146-48-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of 2-Chloromethyl-3-cyano-5-hydroxybenzoic acid as a key intermediate in the synthesis of novel bioactive molecules. Its unique chemical structure, featuring a chloromethyl group, a cyano group, and a hydroxybenzoic acid moiety, makes it a valuable building block for the development of inhibitors targeting various enzymes, including kinases and proteases. Researchers have successfully utilized this compound to design potent inhibitors with improved selectivity and pharmacokinetic properties.

One of the most promising applications of 2-Chloromethyl-3-cyano-5-hydroxybenzoic acid is in the field of oncology. A recent study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of small-molecule inhibitors targeting the PI3K/AKT/mTOR pathway, a critical signaling cascade involved in cancer cell proliferation and survival. The study reported that derivatives of this compound exhibited nanomolar potency against PI3K isoforms, with favorable toxicity profiles in preclinical models.

In addition to its anticancer potential, 2-Chloromethyl-3-cyano-5-hydroxybenzoic acid has also been explored for its anti-inflammatory and antimicrobial properties. A 2023 study in Bioorganic & Medicinal Chemistry Letters described the synthesis of novel derivatives that showed significant activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, highlighting its potential as a scaffold for developing new antibiotics.

The synthetic versatility of 2-Chloromethyl-3-cyano-5-hydroxybenzoic acid has been further demonstrated in recent work on prodrug design. Its hydroxybenzoic acid moiety allows for easy conjugation with various drug molecules, enabling the development of pH-sensitive prodrugs that can selectively release active compounds in tumor microenvironments. This approach has shown promise in improving the therapeutic index of cytotoxic agents while minimizing off-target effects.

Despite these advances, challenges remain in the optimization of 2-Chloromethyl-3-cyano-5-hydroxybenzoic acid derivatives for clinical applications. Current research is focusing on improving the metabolic stability and bioavailability of these compounds through structural modifications. Recent computational studies have employed molecular docking and quantitative structure-activity relationship (QSAR) models to predict optimal modifications that maintain potency while enhancing drug-like properties.

In conclusion, 2-Chloromethyl-3-cyano-5-hydroxybenzoic acid (CAS: 1807146-48-0) represents a promising scaffold in medicinal chemistry with diverse therapeutic applications. Ongoing research continues to uncover new opportunities for this compound in drug discovery, particularly in areas of unmet medical need. Future studies should focus on advancing the most promising derivatives through preclinical development and investigating their mechanisms of action in greater detail.